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Compound of Interest

Compound Name: L-162313
CAS No.: 151488-11-8
Cat. No.: B1673698
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and use of L-
162313 stock solutions for in vitro cell culture experiments. L-162313 is a non-peptide agonist
for the angiotensin Il AT1 and AT2 receptors, critical targets in cardiovascular and physiological

research.

Compound Information
Property Value Reference
Molecular Weight 582.78 g/mol [1]
Empirical Formula C30H38N404S2 [1]
CAS Number 151488-11-8 [1]
Appearance White solid [1]
Solubility DMSO: = 10 mg/mL [1]
Storage (Solid) 2-8°C [1]
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Experimental Protocols
Preparation of a 10 mM L-162313 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of L-162313 in dimethyl
sulfoxide (DMSO). It is crucial to use anhydrous, cell culture grade DMSO to ensure the
stability of the compound and minimize cytotoxicity.

Materials:

e L-162313 powder

e Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

« Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL)

o Calibrated analytical balance

» \Vortex mixer

o Pipettors and sterile, filter-barrier pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Equilibrate: Allow the vial of L-162313 powder to come to room temperature before opening
to prevent condensation.

e Weighing: In a sterile microcentrifuge tube, carefully weigh out 5.83 mg of L-162313 powder
using a calibrated analytical balance.

o Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x
1000 mg/g

o Mass (mg) = 0.010 mol/L x 0.001 L x 582.78 g/mol x 1000 mg/g = 5.83 mg
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 Dissolving: Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube
containing the L-162313 powder.

e Mixing: Securely cap the tube and vortex the solution for 1-2 minutes, or until the powder is
completely dissolved. Visually inspect the solution to ensure there are no visible particles.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the 10 mM stock solution into smaller, single-use volumes (e.g., 20 L) in sterile
microcentrifuge tubes.

o Storage: Label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and the date of preparation. Store the aliquots at -20°C for short-term storage (up
to 1 month) or at -80°C for long-term storage (up to 6 months).

Preparation of Working Solutions for Cell Treatment

This protocol outlines the dilution of the 10 mM L-162313 stock solution to final working
concentrations in cell culture medium.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to avoid solvent-induced cytotoxicity.

e Always include a vehicle control in your experiments, which consists of cell culture medium
with the same final concentration of DMSO as the highest concentration of L-162313 used.

Procedure:

o Thaw Stock Solution: On the day of the experiment, thaw one aliquot of the 10 mM L-162313
stock solution at room temperature.

o Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired
final concentration in your cell culture medium.

o Formula: (Volume of stock) x (Concentration of stock) = (Final volume) x (Final
concentration)
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o Example for 10 puM final concentration in 1 mL of medium:
» (Volume of stock) x (10,000 puM) = (1000 pL) x (10 uM)

» Volume of stock = 1 pL

o Prepare Working Solution: Pre-warm the appropriate volume of complete cell culture medium
to 37°C. Add the calculated volume of the 10 mM L-162313 stock solution to the pre-warmed
medium. Mix gently by pipetting up and down.

o Cell Treatment: Remove the existing medium from your cultured cells and replace it with the
medium containing the desired final concentration of L-162313. For the vehicle control wells,
add medium containing the corresponding concentration of DMSO.

Visualizations
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Caption: Workflow for L-162313 stock and working solution preparation.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1673698/docs?utm_src=pdf-body-img#application-notes-and-protocols-preparing-l-162313-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1673698/docs?utm_src=pdf-body#application-notes-and-protocols-preparing-l-162313-stock-solutions-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

P
Cell Membrane

activates

AT2 Receptor

actl S

toplasm

AP Kinase Cascadej

JAK/STAT Pathwaya [M (e.g., ERK1/2)

AT1 Receptor Opposing Effects

ctivates

G’hospholipase @ (PLCD

generates

1 Intracellular Caz*+

influences

Gene Transcription

Click to download full resolution via product page

Caption: Angiotensin Il receptor signaling pathways activated by L-162313.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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